2-chloro-5-[(2-chlorobenzoyl)amino]benzamide

• IUPAC Name: 2-chloro-5-[(2-chlorobenzoyl)amino]benzamide
• InChI: InChI=1S/C14H10Cl2N2O2/c15-11-4-2-1-3-9(11)14(20)18-8-5-6-12(16)10(7-8)13(17)19/h1-7H,(H2,17,19)(H,18,20)
• InChI Key: APRZEEBKGGQPDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)Cl)C(=O)N)Cl
• Molecular Formula: C14H10Cl2N2O2
• Molecular Weight: 309.1 g/mol

Description

2-chloro-5-[(2-chlorobenzoyl)amino]benzamide, also known as CB-30865, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the benzamide class of compounds and has a molecular weight of 344.21 g/mol.

Mechanism of Action

The exact mechanism of action of 2-chloro-5-[(2-chlorobenzoyl)amino]benzamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and pain in various animal models of inflammation. It has also been found to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-5-[(2-chlorobenzoyl)amino]benzamide in lab experiments is its high potency and selectivity for COX-2 inhibition. However, its limited solubility in aqueous solutions can make it difficult to work with in certain experiments.

Future Directions

1. Further studies are needed to elucidate the exact mechanism of action of 2-chloro-5-[(2-chlorobenzoyl)amino]benzamide.
2. Clinical trials are needed to evaluate the safety and efficacy of this compound in humans.
3. Studies are needed to investigate the potential use of this compound in combination with other drugs for the treatment of various diseases.
4. Research is needed to explore the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
5. Further studies are needed to investigate the potential use of this compound in the treatment of chronic pain.

Synthesis Methods

The synthesis of 2-chloro-5-[(2-chlorobenzoyl)amino]benzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with 2-chloroaniline in the presence of sodium hydroxide and a palladium catalyst. The resulting compound is then subjected to a reduction reaction using sodium dithionite to yield the final product.

Scientific Research Applications

2-chloro-5-[(2-chlorobenzoyl)amino]benzamide has been studied extensively for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties.